(S)-4-(4-Fluorophenyl)pyrrolidin-2-one

• IUPAC Name: (4S)-4-(4-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H10FNO/c11-9-3-1-7(2-4-9)8-5-10(13)12-6-8/h1-4,8H,5-6H2,(H,12,13)/t8-/m1/s1
• InChI Key: JIQYWLZCHCBUSG-MRVPVSSYSA-N
• Canonical SMILES: C1C(CNC1=O)C2=CC=C(C=C2)F
• Isomeric SMILES: C1[C@H](CNC1=O)C2=CC=C(C=C2)F
• Molecular Formula: C10H10FNO
• DSSTOX Substance ID: DTXSID301261791
• Molecular Weight: 179.19 g/mol
• CAS RN: 2227107-77-7

Description

(S)-4-(4-Fluorophenyl)pyrrolidin-2-one, also known as 4F-POP, is a synthetic compound that belongs to the class of pyrrolidinones. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and forensic science.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methodologies : Compounds similar to (S)-4-(4-Fluorophenyl)pyrrolidin-2-one have been synthesized through multicomponent reactions, demonstrating the versatility of these molecules in chemical synthesis. For instance, a study focused on the synthesis, characterization, and crystal structure of related compounds, showcasing their planar molecular structure and the interactions stabilizing their crystalline forms (Sharma et al., 2013).

• Material Science Applications : Another research area is the development of materials for non-linear optics, where compounds with the fluorophenyl group have been explored for their electronic properties and potential applications in enhancing material functions (Murthy et al., 2017).

Pharmaceutical and Biological Applications

• Drug Discovery : These compounds have been studied for their biological activities, including anticoccidial agents showing potent inhibition against specific protein kinases (Qian et al., 2006). Another study focused on the synthesis of a key intermediate of an NK1 receptor antagonist, highlighting the pharmaceutical relevance of such compounds (Devine et al., 2002).

• Chemical Sensors : The development of chemosensors for metal ions is another application. A study described the synthesis of a pyrrolidine constrained bipyridyl-dansyl conjugate, acting as a selective chemosensor for Al(3+) ions, demonstrating the utility of these compounds in chemical sensing technologies (Maity & Govindaraju, 2010).

• Electrochromic Properties : Enhancing the electrochromic properties of conducting polymers through copolymerization with compounds containing the fluorophenyl group has been explored, indicating potential applications in smart materials and displays (Türkarslan et al., 2007).